molecular formula C14H16N2O2 B8273910 3-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-5-ethyl- CAS No. 130402-92-5

3-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-5-ethyl-

Cat. No. B8273910
CAS RN: 130402-92-5
M. Wt: 244.29 g/mol
InChI Key: PRZRFAKXANJPHM-UHFFFAOYSA-N
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Description

3-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-5-ethyl- is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-5-ethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-5-ethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

130402-92-5

Product Name

3-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-5-ethyl-

Molecular Formula

C14H16N2O2

Molecular Weight

244.29 g/mol

IUPAC Name

N-(2,6-dimethylphenyl)-5-ethyl-1,2-oxazole-3-carboxamide

InChI

InChI=1S/C14H16N2O2/c1-4-11-8-12(16-18-11)14(17)15-13-9(2)6-5-7-10(13)3/h5-8H,4H2,1-3H3,(H,15,17)

InChI Key

PRZRFAKXANJPHM-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=NO1)C(=O)NC2=C(C=CC=C2C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.1 g (0.04 mole) of 5-ethyl isoxazole 3-carboxylic acid are dissolved in 100 ml of DMF under nitrogen, 13 g (0.08 mole) of carbonyl diimidazole are added and the mixture is stirred for 2 h at room temperature. 9.7 g (0.08 mole) of 2,6-dimethyl aniline are added and the mixture is stirred again for 48 h. After removal of the precipitate formed by filtration and evaporation of the solvent, the residue is crystallized from petroleum ether. M.p.=82°. The yield is 73%.
Quantity
5.1 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
13 g
Type
reactant
Reaction Step Two
Quantity
9.7 g
Type
reactant
Reaction Step Three

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